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Compound of Interest

Compound Name: Monomethyl! adipate

Cat. No.: B1677414

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of adipic acid
monomethyl ester (also known as monomethyl adipate). The information is compiled and
presented to support research, development, and quality control activities involving this
compound. All quantitative data is summarized in structured tables for ease of reference, and
detailed experimental protocols for key physical property determination are provided.

Chemical Identity

Identifier Value

IUPAC Name 6-methoxy-6-oxohexanoic acid

Adipic acid monomethyl ester, Methyl hydrogen

Synonyms adipate, Monomethyl hexanedioate
CAS Number 627-91-8[1][2][3][41(5][61[71[81[C]
Molecular Formula C7H1204[2][5][7][8][9]

Molecular Weight 160.17 g/mol [2][5][6][7]

Chemical Structure HOOC-(CH2)4a-COOCHs
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Physical and Chemical Properties

The physical properties of adipic acid monomethyl ester are summarized in the table below.

These values are critical for handling, storage, and application of the compound in various

experimental and industrial settings.

Property

Value

Conditions

Physical State

Liquid[5][6]

at 20°C

Colorless to light yellow clear

Appearance liquid[5]

Melting Point 7-9 °C[2][3][4][5]I6]
9 °C[1][7]

Boiling Point 162 °C[2][3][5][6][8]

at 10 mmHg[2][3][5]6][8]

291.61 °C (estimated)

at 760 mmHg[1]

Density

1.081 g/mL[2][3][5][6]

at 25 °C[2][3][5][6]

1.123 - 1.127 g/mL

at 20 °C[1]

Refractive Index

1.441[2][3][6]

at 20°C (n20/D)[2][3][6]

1.439 - 1.443

at 20°C[1]

Vapor Pressure

1.48 Pa

at 25°C[2][3][6]

> 110 °C (> 230 °F)[1][2][3][6]

Flash Point

[8]
pKa 4.69 £ 0.10 (Predicted)[3][6]
LogP 0.500 (estimated)[1][3][6]

Solubility Profile

The solubility of adipic acid monomethyl ester in various solvents is a key parameter for its

application in synthesis, formulation, and purification processes.
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Solvent Solubility Temperature
Water 19,480 mg/L (estimated)[1] 25 °C[1]

Not miscible or difficult to

mix[2][10][3][4][6]

Methanol Soluble[2]

Slightly soluble[3][6]

Ethanol Soluble[2]

Ether Soluble[2]

Chloroform Sparingly soluble[3][6]

Other Organic Solvents

Soluble[2]

Experimental Protocols

Detailed methodologies for the determination of key physical properties are outlined below.

These protocols are based on standard laboratory practices.

Determination of Melting Point

The melting point of adipic acid monomethyl ester can be determined using a standard

capillary melting point apparatus.

Apparatus:

Thermometer

Procedure:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of adipic acid monomethyl ester
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e Ensure the sample is completely dry.
e Finely powder a small amount of the solid sample.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed
end on a hard surface.

o Place the capillary tube in the heating block of the melting point apparatus.
» Heat the block rapidly to a temperature about 10-15 °C below the expected melting point.
o Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

e Record the temperature at which the last crystal melts (the end of the melting range).

e The melting point is reported as this range.

Determination of Boiling Point

The boiling point at reduced pressure is a critical parameter for the purification of adipic acid
monomethyl ester by distillation.

Apparatus:

« Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

Heating mantle

Thermometer

Vacuum source and manometer

Boiling chips or magnetic stirrer

Procedure:
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e Place a sample of adipic acid monomethyl ester (approximately 20-30 mL) into the round-
bottom flask along with boiling chips or a magnetic stir bar.

» Assemble the distillation apparatus, ensuring all joints are properly sealed.

» Position the thermometer bulb just below the side arm of the distillation head to accurately
measure the temperature of the vapor.

o Connect the apparatus to a vacuum source and carefully reduce the pressure to the desired
level (e.g., 10 mmHg).

e Begin heating the sample gently.

o Record the temperature at which the liquid boils and a steady stream of condensate is
collected in the receiving flask. This constant temperature is the boiling point at the recorded
pressure.[11]

e Record the pressure from the manometer.

Determination of Solubility

The following protocol provides a qualitative and semi-quantitative method for determining the
solubility of adipic acid monomethyl ester in various solvents.

Apparatus:

Test tubes with stoppers

Vortex mixer

Graduated pipettes

Analytical balance

Procedure:

e Qualitative Assessment:

o Place approximately 25 mg of adipic acid monomethyl ester into a small test tube.[12]
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o Add 0.75 mL of the desired solvent in small portions, shaking vigorously after each
addition.[12]

o Observe if the solute completely dissolves. Classify as soluble, sparingly soluble, or
insoluble.

o Semi-Quantitative Assessment (Shake-Flask Method):
o Prepare a series of vials with a known volume of the solvent.
o Add increasing, precisely weighed amounts of adipic acid monomethyl ester to each vial.

o Seal the vials and agitate them at a constant temperature (e.g., 25 °C) using a shaker or
vortex mixer for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached.[13]
[14]

o After equilibration, visually inspect the vials for any undissolved solid.

o The solubility is determined as the concentration range between the highest concentration
that fully dissolves and the lowest concentration that shows undissolved solid. For more
precise measurements, the saturated solution can be filtered or centrifuged, and the
concentration of the supernatant can be determined analytically (e.qg., by titration or
chromatography).

Process Visualization

The following diagram illustrates a general workflow for the characterization of the physical
properties of a chemical compound like adipic acid monomethyl ester.
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Workflow for Physical Property Characterization
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Caption: Workflow for the characterization of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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